Cas no 1806849-02-4 (5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine)

5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine structure
1806849-02-4 structure
Product Name:5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
CAS No:1806849-02-4
MF:C9H5F5N2
MW:236.141419172287
CID:4807054
Update Time:2023-08-18

5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H5F5N2/c1-4-2-5(3-15)7(9(12,13)14)16-6(4)8(10)11/h2,8H,1H3
    • InChI Key: OCAOREPTORAYJD-UHFFFAOYSA-N
    • SMILES: FC(C1C(C)=CC(C#N)=C(C(F)(F)F)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 292
  • XLogP3: 2.5
  • Topological Polar Surface Area: 36.7

5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041416-250mg
5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
1806849-02-4 97%
250mg
$1,008.00 2022-03-31
Alichem
A029041416-500mg
5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
1806849-02-4 97%
500mg
$1,711.50 2022-03-31
Alichem
A029041416-1g
5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
1806849-02-4 97%
1g
$3,099.20 2022-03-31
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